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Compound of Interest

Compound Name: 1-Methyl-3-phenyilthiourea

Cat. No.: B1581327

An In-depth Technical Guide to 1-Methyl-3-phenylthiourea

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-Methyl-3-phenylthiourea, a
significant chemical intermediate. Designed for researchers, scientists, and professionals in
drug development and agrochemical synthesis, this document delves into the compound's core
properties, synthesis protocols, primary applications, and safety considerations. The structure
is designed to logically present information, moving from fundamental identification to practical
application and safety.

Chemical Identity and Core Properties

1-Methyl-3-phenylthiourea is a disubstituted thiourea derivative characterized by the
presence of a methyl group and a phenyl group attached to the nitrogen atoms of the thiourea
core. This structure makes it a valuable precursor in various organic syntheses.

Compound Identifiers

A clear identification is critical for regulatory compliance and scientific communication. The
primary identifiers for this compound are summarized below.
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Identifier Value References
CAS Number 2724-69-8 [11[2][3][41[5]
Molecular Formula CsH10N2S [11[3]14116]
Molecular Weight 166.24 g/mol [11[3][6]

IUPAC Name

1-methyl-3-phenylthiourea

[4]

Synonyms

1-Methyl-3-phenyl-2-thiourea,
N-Methyl-N'-phenylthiourea

[4]115]

Physicochemical Properties

The physical and chemical properties of 1-Methyl-3-phenylthiourea dictate its behavior in

reactions, its solubility in various solvents, and its appropriate storage conditions. It typically

presents as a white to off-white crystalline solid.[3][7]

Property Value References
White to Orange to Green

Appearance
powder/crystal

Melting Point 112 -114°C [11[3]

Boiling Point 247.4 °C at 760 mmHg [1]

Density 1.194 g/cm3 [1]

N Soluble in ethanol and ether;

Solubility _ [1][7]
soluble in water

Flash Point 103.4 °C [1]

Storage Temperature

Room Temperature,
recommended <15°C in a cool,

dark place

[1]

Synthesis and Reaction Mechanisms
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The synthesis of 1-Methyl-3-phenylthiourea is typically achieved through a nucleophilic
addition reaction, a common method for preparing thiourea derivatives.[8] The most direct route
involves the reaction of phenyl isothiocyanate with methylamine.[9]

The causality behind this experimental choice lies in the high electrophilicity of the carbon atom
in the isothiocyanate group (-N=C=S) and the nucleophilic nature of the primary amine
(methylamine). The amine's lone pair of electrons attacks the central carbon of the
isothiocyanate, leading to the formation of the thiourea linkage with high efficiency and yield
under mild conditions.

Detailed Experimental Protocol

This protocol describes a laboratory-scale synthesis of 1-Methyl-3-phenylthiourea.

Materials:

Phenyl isothiocyanate

Methylamine solution (e.g., 40% in water)

Potassium hydroxide (KOH) (optional, as a base)[9]

Ethanol

Acetone (for recrystallization)

Procedure:

 In a round-bottom flask suitable for the reaction scale, dissolve phenyl isothiocyanate (1.0
equivalent) in ethanol.

e In a separate beaker, prepare a solution of methylamine (1.05 equivalents). If using a base
like KOH, it can be dissolved in the ethanol or added to the methylamine solution.[9]

o Cool the phenyl isothiocyanate solution in an ice bath to 0-5 °C.

o Slowly add the methylamine solution dropwise to the stirred isothiocyanate solution. Maintain
the temperature below 10 °C during the addition to control the exothermic reaction.
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 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

» Continue stirring for 1-2 hours to ensure the reaction goes to completion. Progress can be
monitored using Thin Layer Chromatography (TLC).

e Upon completion, the product may precipitate directly from the solution. If not, the volume of
the solvent can be reduced under reduced pressure to induce crystallization.

e Collect the crude product by vacuum filtration and wash with a small amount of cold water.

o For purification, recrystallize the solid from a suitable solvent system, such as an
ethanol/acetone mixture.[9]

e Dry the purified crystals under a vacuum to obtain 1-Methyl-3-phenylthiourea.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1-Methyl-3-phenylthiourea.
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Starting Materials

Phenyl Isothiocyanate Ethanol (Solvent) Methylamine

Reaction Process
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Final Product:
1-Methyl-3-phenylthiourea
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Caption: Synthesis workflow for 1-Methyl-3-phenylthiourea.
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Core Applications and Significance

1-Methyl-3-phenylthiourea is not typically an end-product but rather a crucial building block,
primarily in the agrochemical industry.

Herbicide Intermediate

The most significant application of this compound is as a pivotal intermediate in the synthesis
of the herbicide methabenzthiazuron.[2] It is used to prepare the key precursor, 2-
methylaminobenzothiazole.[1][2] The thiourea moiety provides the necessary N-C-S backbone
that, through an oxidative cyclization reaction, forms the thiazole ring system.

Precursor Synthesis Diagram

Oxidative
Cyclization

2—Methylaminobenzo@

Methabenzthiazuron
(Herbicide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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